![molecular formula C10H15IO B6221305 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane CAS No. 2758001-47-5](/img/no-structure.png)
3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane
Overview
Description
3-({3-iodobicyclo[111]pentan-1-yl}methyl)oxolane is a chemical compound characterized by its unique bicyclic structure and the presence of an iodine atom
Preparation Methods
The synthesis of 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane typically involves the reaction of 3-iodobicyclo[1.1.1]pentane with oxolane under specific conditions. The reaction conditions often include the use of a suitable solvent and a catalyst to facilitate the reaction. Industrial production methods may involve scaling up this reaction while ensuring the purity and yield of the final product .
Chemical Reactions Analysis
3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The iodine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium azide or potassium cyanide.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, allowing the creation of more complex molecules.
Biology: The compound can be used in the study of biological pathways and mechanisms due to its unique structure.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane involves its interaction with specific molecular targets. The iodine atom and the bicyclic structure play crucial roles in its reactivity and interaction with other molecules. The pathways involved in its mechanism of action are still under investigation, but it is believed to interact with enzymes and receptors in biological systems .
Comparison with Similar Compounds
3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane can be compared with similar compounds such as:
Methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate: This compound also contains the bicyclic structure and an iodine atom but differs in the functional groups attached.
3-iodobicyclo[1.1.1]pentane: A simpler compound with the same bicyclic structure but without the oxolane ring.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane involves the reaction of 3-iodobicyclo[1.1.1]pentane with formaldehyde and subsequent cyclization with ethylene oxide.", "Starting Materials": [ "3-iodobicyclo[1.1.1]pentane", "Formaldehyde", "Ethylene oxide" ], "Reaction": [ "Step 1: 3-iodobicyclo[1.1.1]pentane is reacted with formaldehyde in the presence of a base catalyst to form 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)propanal.", "Step 2: 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)propanal is then reacted with ethylene oxide in the presence of an acid catalyst to form 3-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)oxolane." ] } | |
CAS No. |
2758001-47-5 |
Molecular Formula |
C10H15IO |
Molecular Weight |
278.1 |
Purity |
95 |
Origin of Product |
United States |
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